Cas no 1197235-63-4 (3-Chloro-5-methylpyrazine-2-carbaldehyde)

3-Chloro-5-methylpyrazine-2-carbaldehyde structure
1197235-63-4 structure
Product Name:3-Chloro-5-methylpyrazine-2-carbaldehyde
CAS No:1197235-63-4
MF:C6H5ClN2O
MW:156.56970000267
CID:4816331
Update Time:2023-08-19

3-Chloro-5-methylpyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-methylpyrazine-2-carbaldehyde
    • Inchi: 1S/C6H5ClN2O/c1-4-2-8-5(3-10)6(7)9-4/h2-3H,1H3
    • InChI Key: YVUFGORCNHQMKP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)N=CC(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.8

3-Chloro-5-methylpyrazine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1197235-63-4 95%
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